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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzaldehyde

Cat. No.: B058038 Get Quote

Technical Guide: 4-
(Trifluoromethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-(Trifluoromethyl)benzaldehyde, a key reagent and building block in organic

synthesis, particularly in the development of novel pharmaceutical compounds.

Core Physicochemical Data
The fundamental molecular and physical properties of 4-(Trifluoromethyl)benzaldehyde are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₅F₃O [1][2][3][4]

Molecular Weight 174.12 g/mol [1][3][4][5][6]

Alternate Molecular Weight 174.1199 g/mol [2]

CAS Registry Number 455-19-6 [2]

Appearance Clear colorless to yellow liquid [3]

Density 1.275 g/mL at 25 °C [3][6]

Boiling Point 66-67 °C at 13 mmHg [3]

Refractive Index n20/D 1.463 [3]

Chemical Structure
The molecular structure of 4-(Trifluoromethyl)benzaldehyde is characterized by a benzene

ring substituted with a formyl group (-CHO) and a trifluoromethyl group (-CF₃) at the para (4)

position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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